![molecular formula C15H19N5O6S2 B2709816 N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide CAS No. 1172422-40-0](/img/structure/B2709816.png)
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H19N5O6S2 and its molecular weight is 429.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Scientific Research Applications
Synthetic Pathways and Structural Analysis A study focused on novel synthetic pathways for creating derivatives with potential for further pharmacological exploration. Researchers have developed methodologies for synthesizing a range of compounds, including 1,3,4-oxadiazole derivatives, which are structurally related to the compound . These synthetic approaches are critical for expanding the chemical space of potential therapeutic agents and for understanding the structural basis of their activity (Li Ying-jun, 2012).
Pharmacological Potential Another area of research has focused on the pharmacological evaluation of related compounds, particularly their anti-inflammatory and analgesic properties. For instance, novel benzodifuranyl and oxadiazole derivatives have been synthesized and shown to possess significant anti-inflammatory and analgesic activities, suggesting a promising avenue for the development of new therapeutic agents (A. Abu‐Hashem et al., 2020).
Enzyme Inhibition Studies Enzyme inhibition is another significant area of application for these compounds. A study demonstrated the synthesis of N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide and their evaluation as α-glucosidase inhibitors. These findings are crucial for the development of treatments for diseases like diabetes, showcasing the therapeutic potential of oxadiazole derivatives (M. Iftikhar et al., 2019).
Antitubercular and Antimalarial Activities Compounds featuring the tetrahydropyrimidine and oxadiazole moieties have been evaluated for their antitubercular and antimalarial activities, highlighting their importance in addressing global health challenges. This research underscores the potential of these compounds in contributing to the development of new treatments for infectious diseases (T. N. Akhaja & J. Raval, 2012).
Properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O6S2/c1-8-10(13(22)18-14(23)16-8)2-3-12-19-20-15(26-12)27-6-11(21)17-9-4-5-28(24,25)7-9/h9H,2-7H2,1H3,(H,17,21)(H2,16,18,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXTMURFYYDGTDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NC3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.